![molecular formula C16H14N2O3 B2463456 (2E)-3-(4-methoxyphenyl)-3-oxo-2-(2-phenylhydrazin-1-ylidene)propanal CAS No. 60083-35-4](/img/structure/B2463456.png)
(2E)-3-(4-methoxyphenyl)-3-oxo-2-(2-phenylhydrazin-1-ylidene)propanal
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2E)-3-(4-methoxyphenyl)-3-oxo-2-(2-phenylhydrazin-1-ylidene)propanal, commonly known as MPP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research. MPP is a hydrazone derivative of a propanal compound and has been shown to possess various biochemical and physiological effects.
Scientific Research Applications
Synthesis and Molecular Properties
Synthesis and Pharmacological Evaluation : This compound, as part of the oxadiazolyl-2-oxoindolinylidene propane hydrazides family, has been synthesized and evaluated for anti-inflammatory and analgesic activity. Notably, derivatives like 3-[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-N'-[2-oxo-1,2-dihydro-3H-indol-3-ylidene]propane hydrazide showed promising results in analgesic properties (Kerzare et al., 2016).
Nonlinear Optical Properties : Research on novel chalcone derivatives, including compounds like (2E)-1-(Anthracen-9-yl)-3-(4-methoxyphenyl)prop-2-en-1-one, has revealed significant nonlinear optical properties. These studies combine theoretical calculations and experimental approaches, contributing to the understanding of their potential in optical technologies (Mathew et al., 2019).
Structure Determination and Synthesis : The synthesis of 1-(4-methoxyphenyl)-5-methyl-N’-(2-oxoindolin-3-ylidene)-1H-1,2,3-triazole-4-carbohydrazide, a related compound, has been achieved with a detailed structural ascertainment through NMR spectroscopy and single-crystal X-ray diffraction (Kariuki et al., 2022).
Biological and Medicinal Applications
Anticonvulsant and Neurotoxicity Evaluation : Certain pyrimidine-5-carbonitrile derivatives, including 2-[2-(substituted benzylidene) hydrazinyl]-4-(4-methoxyphenyl)-6-oxo-1,6-dihydro-pyrimidine-5-carbonitrile, have been synthesized and evaluated for their anticonvulsant and neurotoxicity effects. Some compounds in this series exhibited significant anticonvulsant activity at relatively low doses (Shaquiquzzaman et al., 2012).
Spectroscopic and Antimicrobial Studies : Investigations on 2-[3-(4-Chlorophenyl)-5-(4-(propane-2-yl) phenyl-4,5-dihydro-1H-pyrazol-1-yl]-4-(4-methoxyphenyl)-1,3-thiazol have shown antimicrobial properties. The study combined quantum chemical methods, vibrational spectral techniques, and molecular docking to explore the biological functions of the compound (Viji et al., 2020).
Aldose Reductase Inhibitors : Methyl[4-oxo-2-(aroylimino)-3-(substituted phenyl)thiazolidin-5-ylidene]acetates, including compounds with 4-methoxyphenyl, have been synthesized and evaluated as aldose reductase inhibitors. They show potential as novel drugs for treating diabetic complications (Ali et al., 2012).
properties
IUPAC Name |
(Z)-3-hydroxy-1-(4-methoxyphenyl)-2-phenyldiazenylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O3/c1-21-14-9-7-12(8-10-14)16(20)15(11-19)18-17-13-5-3-2-4-6-13/h2-11,19H,1H3/b15-11-,18-17? |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVSAWOCVSNPHNK-QMGYSKEOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C(=CO)N=NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C(=O)/C(=C/O)/N=NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-3-(4-methoxyphenyl)-3-oxo-2-(2-phenylhydrazin-1-ylidene)propanal |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.